Cas no 621-65-8 (1,2,3-Propanetriol,1,2-dinitrate)

1,2,3-Propanetriol,1,2-dinitrate is a nitrated derivative of glycerol, characterized by the presence of two nitro groups at the 1 and 2 positions. This compound is of interest in energetic materials research due to its potential as a plasticizer or intermediate in the synthesis of more complex nitroesters. Its molecular structure offers balanced stability and reactivity, making it suitable for controlled applications in propellants and explosives. The compound exhibits moderate viscosity and compatibility with polymeric binders, enhancing formulation flexibility. Careful handling is required due to its sensitivity to shock and heat. Analytical methods such as HPLC and NMR are recommended for purity assessment.
1,2,3-Propanetriol,1,2-dinitrate structure
621-65-8 structure
Product Name:1,2,3-Propanetriol,1,2-dinitrate
CAS No:621-65-8
MF:C3H6N2O7
MW:182.08894109726
CID:504778
PubChem ID:79076
Update Time:2025-06-30

1,2,3-Propanetriol,1,2-dinitrate Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,1,2-dinitrate
    • 1,2-DINITROGLYCERIN
    • 1,2-Dinitroglycerin solution
    • NULL
    • 1,2-DNG
    • 1,2-GDN
    • 1,2-glyceryl dinitrate
    • 3-hydroxypropane-1,2-dinitrate
    • Glycerin 1,2-dinitrate
    • glycerol dinitrate
    • glycerol,1,2-dinitrate
    • glyceryl-1,2-dinitrate
    • propylene glycol 1,2-dinitrate
    • DTXSID30875566
    • Glyceryl 1,2-dinitrate
    • Q27109098
    • 1-01-00-00272 (Beilstein Handbook Reference)
    • Dinitroglycerol
    • Dinitroglycerine
    • UNII-8542I4GE54
    • 3-hydroxypropane-1,2-diyl dinitrate
    • DB-008015
    • c0062
    • BRN 1788957
    • (1-hydroxy-3-nitrooxypropan-2-yl) nitrate
    • AKOS006272810
    • SCHEMBL462502
    • NS00049169
    • 1,2,3-Propanetriol, dinitrate
    • CHEBI:18898
    • 2,3-bis-nitrooxy-propan-1-ol
    • 1,2-Dinitroglycerol
    • 1,2,3-Propanetriol, 1,2-dinitrate
    • propanetriol 1,2-dinitrate
    • CHEMBL1635
    • DTXCID301013687
    • 27321-62-6
    • 1,2-DINITROGLYCERIN [USP-RS]
    • EINECS 248-402-7
    • 621-65-8
    • 8542I4GE54
    • Glycerol, 1,2-dinitrate
    • Inchi: 1S/C3H6N2O7/c6-1-3(12-5(9)10)2-11-4(7)8/h3,6H,1-2H2
    • InChI Key: GFVHBTOOPNJKLV-UHFFFAOYSA-N
    • SMILES: O(C(CO)CO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.01800
  • Monoisotopic Mass: 182.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 130A^2

Experimental Properties

  • Density: 1.594
  • Boiling Point: 315.45°C (rough estimate)
  • Flash Point: 2℃
  • Refractive Index: 1.4715 (estimate)
  • PSA: 130.33000
  • LogP: -0.18970

1,2,3-Propanetriol,1,2-dinitrate Security Information

  • Hazardous Material transportation number:UN 1648 3 / PGII
  • Hazard Category Code: 11-20/21/22-36
  • Safety Instruction: 16-36/37
  • Hazardous Material Identification: F Xn
  • Storage Condition:?20°C

1,2,3-Propanetriol,1,2-dinitrate Customs Data

  • HS CODE:2920909090
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on 1,2,3-Propanetriol,1,2-dinitrate

1,2,3-Propanetriol,1,2-Dinitrate: A Comprehensive Overview

1,2,3-Propanetriol,1,2-dinitrate, also known by its CAS number 621-65-8, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of glycerol (1,2,3-propanetriol), a triol that serves as a fundamental building block in numerous chemical processes. The addition of two nitrate groups to the glycerol backbone introduces unique chemical properties that make this compound valuable in specific contexts.

The structure of 1,2,3-propanetriol,1,2-dinitrate consists of a central propane chain with three hydroxyl groups (-OH) attached to each carbon atom. Two of these hydroxyl groups are replaced by nitrate (-ONO₂) groups at the 1 and 2 positions. This substitution alters the compound's reactivity and functional properties compared to its parent glycerol. The presence of nitrate groups introduces strong electron-withdrawing effects, which can influence the compound's stability and reactivity under different conditions.

Recent studies have highlighted the potential of glycerol dinitrates in energy storage applications. Researchers have explored the use of such compounds as precursors for synthesizing high-energy materials. For instance, the conversion of glycerol dinitrates into azides or other energetic compounds has shown promise in creating materials with enhanced energy density. These findings underscore the importance of understanding the synthesis and characterization of 1,2,3-propanetriol,1,2-dinitrate for advancing energy-related technologies.

In terms of synthesis, glycerol dinitrates can be prepared through various methods. One common approach involves the reaction of glycerol with nitric acid under controlled conditions. The reaction typically requires careful regulation of temperature and pH to ensure selective nitration at the desired positions. Recent advancements in catalytic systems have enabled more efficient and selective synthesis pathways for this compound. These improvements are critical for scaling up production while maintaining product quality.

The physical properties of 1,2,3-propanetriol,1,2-dinitrate are influenced by its molecular structure. The compound is typically a crystalline solid with a melting point that depends on its purity and degree of hydration. Its solubility in various solvents has been studied extensively to optimize its handling and storage conditions. Understanding these properties is essential for applications ranging from chemical manufacturing to research and development.

The application landscape for glycerol dinitrates continues to expand as new uses are discovered. In addition to their role in energy storage materials, these compounds are being investigated for their potential in pharmaceuticals and agrochemicals. For example, derivatives of glycerol dinitrates have shown bioactive properties that could be harnessed for developing new drug candidates or crop protection agents.

The environmental impact of synthesizing and using 1,2,3-propanetriol,1,2-dinitrate is another area of growing interest. Researchers are exploring ways to minimize waste generation during production processes while ensuring safe disposal methods for byproducts. These efforts align with global sustainability goals and highlight the importance of responsible chemical management practices.

In conclusion,
the study of CAS No 621-65-8, or glycerol dinitrate, represents a dynamic field with diverse opportunities for innovation across multiple industries.
By leveraging cutting-edge research findings,
scientists can unlock new potential applications
while addressing challenges related to safety,
efficiency,
and environmental stewardship.
As advancements continue,
this compound will likely play an increasingly important role
in shaping future technologies
and contributing
to sustainable development.

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